![molecular formula C15H13BrN6OS B6259487 2-{[4-(4-bromophenyl)-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetohydrazide CAS No. 893727-33-8](/img/no-structure.png)
2-{[4-(4-bromophenyl)-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetohydrazide
Description
The compound “2-{[4-(4-bromophenyl)-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetohydrazide” is a complex organic molecule that contains several functional groups and rings. These include a bromophenyl group, a pyridinyl group, a 1,2,4-triazolyl group, a sulfanyl group, and an acetohydrazide group. The presence of these groups suggests that the compound could have interesting chemical and biological properties .
Synthesis Analysis
The synthesis of such a compound would likely involve several steps, each introducing a different functional group or ring structure. Unfortunately, without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis .Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of aromatic rings (bromophenyl and pyridinyl) and a 1,2,4-triazole ring suggests a fairly rigid structure. The sulfanyl group could potentially form disulfide bonds under certain conditions .Chemical Reactions Analysis
The reactivity of this compound would be influenced by its functional groups. For example, the bromine atom in the bromophenyl group could potentially be replaced in a substitution reaction. The acetohydrazide group could be involved in condensation reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its molecular structure. For example, the presence of polar functional groups and aromatic rings could influence its solubility, melting point, boiling point, and other properties .Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the reaction of 4-bromobenzaldehyde with 4-aminopyridine to form 4-(4-bromophenyl)-5-(pyridin-4-yl)-4H-1,2,4-triazole. This intermediate is then reacted with thioacetic acid hydrazide to form the final product, 2-{[4-(4-bromophenyl)-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetohydrazide.", "Starting Materials": [ "4-bromobenzaldehyde", "4-aminopyridine", "thioacetic acid hydrazide" ], "Reaction": [ "Step 1: 4-bromobenzaldehyde is reacted with 4-aminopyridine in the presence of a suitable solvent and catalyst to form 4-(4-bromophenyl)-5-(pyridin-4-yl)-4H-1,2,4-triazole.", "Step 2: The intermediate 4-(4-bromophenyl)-5-(pyridin-4-yl)-4H-1,2,4-triazole is then reacted with thioacetic acid hydrazide in the presence of a suitable solvent and catalyst to form the final product, 2-{[4-(4-bromophenyl)-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetohydrazide." ] } | |
CAS RN |
893727-33-8 |
Product Name |
2-{[4-(4-bromophenyl)-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetohydrazide |
Molecular Formula |
C15H13BrN6OS |
Molecular Weight |
405.3 |
Purity |
85 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
